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Compound of Interest

2-Chloro-3-
Compound Name:
(difluoromethoxy)pyridine

Cat. No.: B1456117

An In-Depth Technical Guide to 2-Chloro-3-(difluoromethoxy)pyridine: Properties,
Applications, and Safety

Chemical Identity and Physicochemical Properties

2-Chloro-3-(difluoromethoxy)pyridine is a substituted pyridine derivative, a class of
heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1]
Its structure is characterized by a pyridine ring substituted with a chlorine atom at the 2-position
and a difluoromethoxy group at the 3-position. This specific arrangement of functional groups
imparts a unique reactivity profile, making it a valuable synthetic intermediate.[2][3]

The introduction of fluorine-containing moieties, such as the difluoromethoxy group, is a well-
established strategy in drug design to modulate key molecular properties.[4] This group can
alter lipophilicity, metabolic stability, and binding affinity to biological targets, making derivatives
of this compound highly sought after in pharmaceutical research.[1][2][4]

Table 1: Physicochemical and Identification Data
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Property Value Source
2-chloro-3-

IUPAC Name ] o N/A
(difluoromethoxy)pyridine

CAS Number 1206977-80-1 [5]

Molecular Formula CeHaCIF2NO [6]

Molecular Weight 179.55 g/mol [7]

SMILES C1=CC(=C(N=C1)CI)OC(F)F [6]

HPJAGIYYNJKTOR-
InChliKey [6]
UHFFFAOYSA-N

Purity Typically 297-99% [518]
Appearance Data not available N/A
XlogP (Predicted) 2.2 [6]
Storage Temperature 4-8°C [8]

Strategic Importance in Synthetic Chemistry

The utility of 2-Chloro-3-(difluoromethoxy)pyridine stems from the reactivity of its pyridine
core, enhanced and directed by its substituents. The electron-withdrawing nature of the
pyridine nitrogen, the chlorine atom, and the difluoromethoxy group makes the ring susceptible
to nucleophilic aromatic substitution (SNAr). The chlorine atom at the 2-position is a competent
leaving group, providing a reactive handle for introducing a wide variety of nucleophiles (e.g.,
amines, alcohols, thiols) to build more complex molecular architectures.[2]

This reactivity is fundamental to its application as a building block in discovery chemistry. By
using this intermediate, medicinal chemists can efficiently generate libraries of novel
compounds for biological screening. The difluoromethoxy group is particularly valued as a
bioisostere for other functional groups, offering a way to fine-tune a drug candidate's
pharmacokinetic and pharmacodynamic profile.[2][4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://m.chemicalbook.com/ProductDetail_EN_2-chloro-3-difluoromethoxypyridine_3395259.htm
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://www.chemicalbook.com/msds/2-chloro-6-difluoromethoxy-pyridine.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://m.chemicalbook.com/ProductDetail_EN_2-chloro-3-difluoromethoxypyridine_3395259.htm
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.benchchem.com/product/b1456117?utm_src=pdf-body
https://www.benchchem.com/product/b13518023
https://www.benchchem.com/product/b13518023
https://www.mdpi.com/1422-0067/24/9/7728
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
@-ChIoro-3-(dif|uoromethoxy)pyridina QIQIZCIeI;)thIIﬂ'GZ (RUOI_II—?)
Electrophilic Site Nucleophilic Attack
Process

Nucleophilic
Aromatic Substitution
(SNA)

&/

C-Nu Bond Formation Leaving Group Expulsion

Products

[Substituted Pyridine) HCI

Derivative

Click to download full resolution via product page

Caption: Representative workflow for SNAr using the title compound.

Hazard Identification and GHS Classification

Based on available supplier safety data, 2-Chloro-3-(difluoromethoxy)pyridine is classified
as a hazardous substance.[8] The primary hazards are associated with its irritant properties.
Proper understanding and communication of these hazards are the first steps in ensuring
laboratory safety.

GHS Hazard Statements:
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e H315: Causes skin irritation.[8]

o H319: Causes serious eye irritation.[8]

o H335: May cause respiratory irritation.[8]

Signal Word: Warning[8]

The following diagram illustrates the logical flow from hazard identification to the necessary
precautionary actions that laboratory personnel must take.

Exclamation Mark

Irritant (Skin, Eye)
GHS Pictogram Skin Sensitizer
Acute Toxicity (harmful)
Narcotic Effects
Respiratory Tract Irritant

A4

Signal Word | Warning

\/
H315: Causes skin irritation

Hazard Statements | H319: Causes serious eye irritation

H335: May cause respiratory irritation

Prevention

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P280: Wear protective gloves/eye protection/face protection.

Precautionary Statements
Response

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes..,
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Caption: GHS hazard communication workflow for the title compound.

Toxicological Profile

A comprehensive toxicological profile for 2-Chloro-3-(difluoromethoxy)pyridine is not publicly
available. Therefore, a conservative approach to risk assessment is warranted, drawing
analogies from related halogenated and substituted pyridines.[9]

o Acute Toxicity: While specific LD50 values are unknown, related compounds are classified as
harmful if swallowed or inhaled.[10] Direct exposure should be minimized.

o Skin Corrosion/Irritation: The compound is known to cause skin irritation. Prolonged contact
may lead to inflammation and redness. Related pyridine compounds can be corrosive.

e Serious Eye Damage/Irritation: Causes serious eye irritation.[8] Direct contact with eyes can
cause significant pain, redness, and potential damage if not addressed immediately.

o Respiratory Irritation: Vapors or dusts may cause irritation to the respiratory tract, leading to
coughing and shortness of breath.[8]

o Chronic Exposure: Data on carcinogenicity, mutagenicity, or reproductive toxicity is not
available.[11] In the absence of data, exposure should be kept as low as reasonably
achievable.

Safe Handling, Storage, and Engineering Controls

A multi-layered approach to safety, combining engineering controls, administrative procedures,
and personal protective equipment (PPE), is essential for handling this compound.

Engineering Controls:

e Chemical Fume Hood: All handling of solid or solutions of this compound must be conducted
in a properly functioning and certified laboratory chemical fume hood to prevent inhalation of
vapors or dusts.[12][13]
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o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible and within a 10-second travel distance from the work area.[12][13]

Administrative Controls:

o Designated Area: Establish a designated area within the laboratory for handling this
chemical.

e Training: All personnel must be trained on the specific hazards and safe handling procedures
for this compound before commencing work.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield when there is a
risk of splashing.[10][13]

o Hand Protection: Wear chemically resistant gloves (e.g., butyl rubber or nitrile, check
manufacturer's compatibility data) at all times.[12] Discard and replace gloves immediately if
they become contaminated.

o Skin and Body Protection: A fully buttoned lab coat must be worn.[12] For larger quantities,
consider additional protective clothing.

Storage Conditions:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][14]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[12][13]

o Store away from sources of heat, sparks, and open flames.[12]
First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a
position comfortable for breathing.[10][14] If the person feels unwell or breathing is difficult,
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seek immediate medical attention.[13]

Skin Contact: Take off contaminated clothing immediately.[14] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[10] If skin irritation occurs, get medical
advice.[14]

Eye Contact: Immediately rinse cautiously with water for several minutes.[14] Remove
contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[10] If eye
irritation persists, seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Never give anything by
mouth to an unconscious person. Call a poison center or doctor immediately.[7]

Exposure Event

Personnel Exposure Occurs

(Inhalation, Skin/Eye, Ingestion)

Immediate Actions

1. Remove from
Exposure Source

2. Initiate Decontamination
(Flush skin/eyes, Fresh air)

Secondary| Response

[3. Alert Supervisor &]

Safety Officer

(Bring SDS)

[4. Seek Medical Attentiorg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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